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Compound of Interest

Compound Name: Arcaine sulfate

Cat. No.: B081960 Get Quote

An In-depth Review of the Discovery, History, and Pharmacological Profile of 1,4-

Diguanidinobutane (Arcaine)

Abstract
Arcaine, chemically known as 1,4-Diguanidinobutane, is a research compound that has

garnered significant interest for its dual activity as a competitive antagonist at the polyamine

site of the N-methyl-D-aspartate (NMDA) receptor and as an inhibitor of nitric oxide synthase

(NOS). First identified as a naturally occurring polyamine in the marine invertebrate Arca noae,

its synthetic counterpart, Arcaine Sulfate, has become a valuable tool in neuroscience and

pharmacology research. This technical guide provides a comprehensive overview of the

discovery and history of Arcaine, its physicochemical properties, and its pharmacological

actions. Detailed experimental protocols for its synthesis and for key biological assays are

presented, alongside a summary of its quantitative effects on its primary molecular targets.

Furthermore, this guide includes diagrams of the NMDA receptor signaling pathway, illustrating

the site of Arcaine's action, and a representative experimental workflow for its investigation.

Discovery and History
The journey of Arcaine as a research compound began with its discovery as a natural product.

It was first isolated from the mollusk Arca noae, from which its name is derived[1]. Early

research focused on its role as a polyamine, a class of organic cations that are essential for cell

growth and proliferation.
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The synthetic history of 1,4-diguanidinobutane, the chemical entity of Arcaine, is intertwined

with the broader exploration of guanidine derivatives. While specific details of its first complete

synthesis are not readily available in seminal publications, general methods for the synthesis of

related diguanidinoalkanes have been established. These methods typically involve the

reaction of a corresponding diamine with a guanylating agent.

The pharmacological significance of Arcaine came to the forefront with the discovery of its

potent interaction with the NMDA receptor, a key player in excitatory synaptic transmission in

the central nervous system. Seminal work in the early 1990s identified Arcaine as a competitive

antagonist at the polyamine modulatory site on the NMDA receptor[2][3]. This discovery

positioned Arcaine as a valuable pharmacological tool to probe the function of this receptor

complex. Subsequent research also revealed its inhibitory effects on nitric oxide synthase

(NOS), adding another layer to its pharmacological profile[2].

Physicochemical Properties
Arcaine is most commonly used in its sulfate salt form, Arcaine Sulfate, which is a white to off-

white crystalline powder. It is soluble in aqueous solutions, a property that facilitates its use in a

wide range of biological assays.

Property Value

Chemical Name 1,4-Diguanidinobutane sulfate

Synonyms
Arcaine sulfate, N,N'-1,4-Butanediylbisguanidine

sulfate

Molecular Formula C₆H₁₆N₆·H₂SO₄

Molecular Weight 270.31 g/mol

CAS Number 14923-17-2

Appearance White to off-white crystalline powder

Solubility Soluble in 1 M NaOH (50 mg/mL)[4]

Melting Point >280 °C
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Pharmacological Profile
Arcaine's primary pharmacological activities are centered on its interaction with two key

enzyme systems: the NMDA receptor and nitric oxide synthase.

NMDA Receptor Antagonism
Arcaine acts as a competitive antagonist at the polyamine binding site on the NMDA receptor.

The NMDA receptor is a ligand-gated ion channel that plays a crucial role in synaptic plasticity,

learning, and memory. The polyamine site is a modulatory site that, when activated by

endogenous polyamines like spermine and spermidine, enhances receptor function. By

competitively binding to this site, Arcaine prevents the potentiating effects of endogenous

polyamines, thereby reducing NMDA receptor activity.

Arcaine has also been shown to act as an open channel blocker of the NMDA receptor in a

voltage-dependent manner. This mechanism is distinct from its action at the polyamine site and

contributes to its overall inhibitory effect on NMDA receptor-mediated currents.

Nitric Oxide Synthase Inhibition
In addition to its effects on the NMDA receptor, Arcaine is also an inhibitor of nitric oxide

synthase (NOS). NOS enzymes are responsible for the synthesis of nitric oxide (NO), a critical

signaling molecule involved in a diverse range of physiological processes, including

neurotransmission, vasodilation, and immune responses. There are three main isoforms of

NOS: neuronal NOS (nNOS), endothelial NOS (eNOS), and inducible NOS (iNOS). The

inhibitory profile of Arcaine across these isoforms has been a subject of investigation.

Quantitative Data
The following tables summarize the available quantitative data on the inhibitory activity of

Arcaine.

Table 1: Inhibition of NMDA Receptor Function by Arcaine
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Parameter Value Species/System Reference

KD (NMDA-evoked

inward currents)
61 µM (at -60 mV)

Cultured rat

hippocampal neurons

IC50 ([³H]MK-801

binding)
0.58 µM

Rat NMDA receptor

complex

IC50 ([³H]MK-801

binding with 100 µM

spermidine)

12.17 µM
Rat NMDA receptor

complex

Table 2: Inhibition of Nitric Oxide Synthase by Arcaine

Parameter Value Isoform Reference

IC50

Data not readily

available in searched

literature

nNOS, eNOS, iNOS

Ki

Data not readily

available in searched

literature

nNOS, eNOS, iNOS

Note: While Arcaine is known to be a NOS inhibitor, specific IC50 or Ki values for the different

isoforms were not found in the provided search results. Further research is needed to quantify

its inhibitory potency against each NOS isoform.

Signaling Pathways and Experimental Workflows
NMDA Receptor Signaling Pathway
The following diagram illustrates the NMDA receptor signaling pathway and the antagonistic

action of Arcaine at the polyamine site.
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Caption: NMDA receptor signaling and Arcaine's mechanism of action.

Experimental Workflow: Electrophysiological Recording
The following diagram outlines a typical experimental workflow for assessing the effect of

Arcaine on NMDA receptor-mediated currents using whole-cell patch-clamp electrophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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